Cas no 2144884-66-0 ((3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• CAS No: 2144884-66-0
• MF: C₁₄H₁₃BrN₂O₄S
• MW: 385.233021497726
• CID: 5955637
• PubChem ID: 165806924
• Update Time: 2025-08-03

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• EN300-1286180
• 2144884-66-0

• Inchi： 1S/C14H13BrN2O4S/c15-11-7-16-13(22-11)10(6-12(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-5,7,10H,6,8H2,(H,17,20)(H,18,19)/t10-/m1/s1
• InChI Key： DZJGVLGYEBIOEH-SNVBAGLBSA-N
• SMILES： BrC1=CN=C([C@@H](CC(=O)O)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 383.97794g/mol
• Monoisotopic Mass: 383.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 2144884-66-0)

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 2144884-66-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its chiral center, benzyl carbamate group, and brominated thiazole moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The chiral center at the C3 position of the molecule imparts enantiomeric specificity, which is crucial for many biological processes. The benzyl carbamate group, known for its ability to protect amino functionalities, can be selectively cleaved under specific conditions, making this compound a versatile intermediate in the synthesis of more complex molecules. The 5-bromo-1,3-thiazole moiety adds further complexity and reactivity, potentially enhancing the compound's pharmacological properties.

Recent studies have explored the potential of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid in various therapeutic areas. One notable application is in the development of antimicrobial agents. The brominated thiazole ring has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes the compound a promising lead for the design of novel antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a cancer therapeutic. The brominated thiazole moiety has been shown to exhibit cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. Preclinical studies have indicated that (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established methodologies involving chiral resolution techniques and selective functional group manipulations. This allows for efficient scale-up and optimization of synthetic routes, facilitating further preclinical and clinical development.

Despite its promising properties, further research is needed to fully understand the mechanism of action and safety profile of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid. Ongoing studies are focused on elucidating its pharmacokinetic properties, evaluating its efficacy in animal models of disease, and assessing its potential for drug-drug interactions. These efforts will provide critical insights into the compound's therapeutic potential and guide its development as a viable drug candidate.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 2144884-66-0) represents a promising molecule with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further investigation and development as a novel therapeutic agent.